3-Amino-4-chloro-N-methylbenzenesulfonamide

• IUPAC Name: 3-amino-4-chloro-N-methylbenzenesulfonamide
• InChI: InChI=1S/C7H9ClN2O2S/c1-10-13(11,12)5-2-3-6(8)7(9)4-5/h2-4,10H,9H2,1H3
• InChI Key: HQCSMPOAVQPAQQ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)Cl)N
• Molecular Formula: C7H9ClN2O2S
• Molecular Weight: 220.68 g/mol

Description

3-Amino-4-chloro-N-methylbenzenesulfonamide is a chemical compound with the molecular formula C7H9ClN2O2S. It has a molecular weight of 220.68 g/mol.

Synthesis Analysis

The synthesis of sulfonamides like this compound typically involves the reaction of amines with sulfonyl chlorides. This process can be performed under microwave irradiation and has shown good functional group tolerance. The combination of H2O2 and SOCl2 is a highly reactive reagent for the direct oxidative conversion of thiol derivatives to the corresponding sulfonyl chlorides.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with an amino group, a chloro group, and a methylbenzenesulfonamide group.

Scientific Research Applications

Anti-HIV Activity

A study by Brzozowski and Sa̧czewski (2007) synthesized a series of derivatives related to 3-Amino-4-chloro-N-methylbenzenesulfonamide as potential anti-HIV agents. They tested the in vitro anti-HIV-1 activity of these compounds, with one selected derivative showing promising results against HIV-1 with an effective concentration (EC50) value of 15 μM and low cytotoxicity (Brzozowski & Sa̧czewski, 2007).

Synthesis and Structural Characterization for HIV Prevention

Cheng De-ju (2015) explored the synthesis and structural characterization of methylbenzenesulfonamide derivatives, including those with structural relevance to this compound. These compounds are studied as small molecular antagonists for HIV-1 prevention (Cheng De-ju, 2015).

Anticancer and Antitumor Applications

T. Owa et al. (2002) investigated sulfonamide-focused libraries for anticancer properties. They identified two compounds from these libraries as potent cell cycle inhibitors, which have progressed to clinical trials. This research illuminates the essential pharmacophore structure and drug-sensitive cellular pathways for each class of these antitumor sulfonamides (Owa et al., 2002).

Synthesis routes and methods

Procedure details

A solution of 4-chloro-N-methyl-3-nitrobenzenesulfonamide (6.35 g, 25.3 mmol) in EtOH (150 mL) and water (50.0 mL) was treated with iron (14.15 g, 253 mmol) and NH4Cl (13.55 g, 253 mmol) and heated at 90° C. for 4 hours before being cooled and filtered through celite. The filter cake was washed with EtOAc and the combined filtrate was filtered again to remove precipitated NH4Cl before being concentrated. The resulting crude material was partitioned between 350 ml EtOAc and 50 ml saturated aqueous NaHCO3. The organic layer was washed with brine, dried over MgSO4, concentrated and subjected to flash column chromatography (330 g silica gel, 0-15% EtOAc/DCM) to afford 3-amino-4-chloro-N-methylbenzenesulfonamide (5.60 g, 100%) as a light yellow crystalline solid. 1H NMR (400 MHz, MeOD) δ ppm 7.39 (d, J=8.28 Hz, 1 H), 7.27 (d, J=2.26 Hz, 1 H), 7.03 (dd, J=8.28, 2.26 Hz, 1 H), 2.54 (s, 3 H). MS 221.0 (M+H+).